Cas no 2443-77-8 (2-Trifluoromethylphenylmethylsulfone)

• Product Name: 2-Trifluoromethylphenylmethylsulfone
• CAS No: 2443-77-8
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 3158605
• PubChem ID: 2760762
• Update Time: 2025-10-17

2-Trifluoromethylphenylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethylphenylmethylsulfone
• 1-(methylsulfonyl)-2-(trifluoromethyl)benzene
• DVHRWZMPFYOREG-UHFFFAOYSA-N
• FS-5422
• SCHEMBL515098
• 2443-77-8
• 1-methylsulfonyl-2-(trifluoromethyl)benzene
• 2-(Trifluoromethyl)phenyl(methyl) sulfone
• AKOS037652954
• 1-METHANESULFONYL-2-(TRIFLUOROMETHYL)BENZENE

• MDL： MFCD03789190
• Inchi： 1S/C8H7F3O2S/c1-14(12,13)7-5-3-2-4-6(7)8(9,10)11/h2-5H,1H3
• InChI Key： DVHRWZMPFYOREG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 224.01188512Da
• Monoisotopic Mass: 224.01188512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 75-77°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Trifluoromethylphenylmethylsulfone

Introduction to 2-Trifluoromethylphenylmethylsulfone (CAS No. 2443-77-8)

2-Trifluoromethylphenylmethylsulfone (CAS No. 2443-77-8) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, also known as TFPMS, is characterized by its unique molecular structure, which includes a trifluoromethyl group and a sulfonyl moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The chemical formula of 2-Trifluoromethylphenylmethylsulfone is C₉H₈F₃O₂S, and its molecular weight is approximately 233.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for a wide range of applications, including as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials science.

In the realm of pharmaceutical research, 2-Trifluoromethylphenylmethylsulfone has shown promise as a building block for the development of novel drugs. The trifluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors in drug design. Recent studies have explored the use of TFPMS in the synthesis of potential therapeutic agents for various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A notable example of its application in drug discovery is its use as a starting material for the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad-spectrum antibacterial activity. By incorporating TFPMS into the synthesis process, researchers have been able to develop new sulfonamide derivatives with enhanced pharmacological properties. These derivatives have shown improved efficacy and reduced side effects compared to traditional sulfonamides.

Beyond pharmaceutical applications, 2-Trifluoromethylphenylmethylsulfone has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with specific properties. For instance, TFPMS can be used as a monomer or cross-linking agent in the synthesis of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composites.

In addition to its practical applications, TFPMS has been the subject of numerous academic studies aimed at understanding its fundamental chemical behavior. Researchers have investigated its reactivity with various nucleophiles and electrophiles, providing valuable insights into its synthetic utility. These studies have also shed light on the mechanisms underlying its reactions, which can inform the development of more efficient synthetic routes.

The environmental impact of 2-Trifluoromethylphenylmethylsulfone is another area of interest. As with any chemical compound used in industrial processes, it is important to assess its potential environmental effects. Studies have shown that TFPMS has low toxicity and does not pose significant environmental risks when used responsibly. However, proper disposal and handling practices are still essential to minimize any potential negative impacts.

In conclusion, 2-Trifluoromethylphenylmethylsulfone (CAS No. 2443-77-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical sciences. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for various scientific and industrial uses. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.